Cas no 1778-71-8 (3,5-Dimethyl-4-(E)-phenyldiazenylphenol)

• Product Name: 3,5-Dimethyl-4-(E)-phenyldiazenylphenol
• CAS No: 1778-71-8
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD02602367
• CID: 2855580
• Update Time: 2025-05-21

3,5-Dimethyl-4-(E)-phenyldiazenylphenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(E)-phenyldiazenylphenol

• MDL： MFCD02602367
• Inchi： 1S/C14H14N2O/c1-10-8-13(17)9-11(2)14(10)16-15-12-6-4-3-5-7-12/h3-9,17H,1-2H3/b16-15+
• InChI Key： XZJZXPFFLHBNGJ-FOCLMDBBSA-N
• SMILES： OC1C=C(C)C(=C(C)C=1)/N=N/C1C=CC=CC=1

Additional information on 3,5-Dimethyl-4-(E)-phenyldiazenylphenol

3,5-Dimethyl-4-(E)-Phenyldiazenylphenol: A Comprehensive Overview

The compound with CAS No. 1778-71-8, commonly referred to as 3,5-Dimethyl-4-(E)-Phenyldiazenylphenol, is a fascinating organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a phenol ring substituted with two methyl groups at the 3 and 5 positions and an (E)-configured phenyldiazenyl group at the 4 position. The phenyldiazenyl group is a key feature of this compound, contributing to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 3,5-Dimethyl-4-(E)-Phenyldiazenylphenol in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in the formation of metal complexes, particularly with transition metals such as copper and iron. These complexes have shown promising catalytic activities in various organic transformations, including oxidation and reduction reactions. The E-configuration of the phenyldiazenyl group plays a crucial role in determining the geometry and electronic properties of these metal complexes, making them highly efficient catalysts under mild reaction conditions.

In addition to its role in coordination chemistry, 3,5-Dimethyl-4-(E)-Phenyldiazenylphenol has also been investigated for its potential applications in materials science. The compound's ability to form stable radicals under certain conditions has led to its use in the synthesis of novel materials with unique magnetic and electronic properties. For instance, recent research has demonstrated that this compound can be incorporated into polymer-based materials to enhance their conductivity and stability under thermal stress.

The synthesis of 3,5-Dimethyl-4-(E)-Phenyldiazenylphenol involves a multi-step process that typically begins with the preparation of the corresponding diazonium salt. This is followed by coupling reactions to introduce the phenyldiazenyl group onto the phenol ring. The stereochemistry of the phenyldiazenyl group is carefully controlled during this process to ensure the desired (E)-configuration. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are employed to confirm the structure and purity of the final product.

One of the most intriguing aspects of 3,5-Dimethyl-4-(E)-Phenyldiazenylphenol is its photochemical behavior. Under UV light irradiation, the compound undergoes reversible photoisomerization between its (E) and (Z) forms. This property has been exploited in the development of light-responsive materials for applications in optoelectronics and drug delivery systems. Recent studies have shown that incorporating this compound into polymeric matrices can lead to materials with tunable optical properties, making them suitable for use in advanced display technologies.

The biological activity of 3,5-Dimethyl-4-(E)-Phenyldiazenylphenol has also been a topic of interest among researchers. Preliminary studies suggest that this compound exhibits moderate antioxidant activity, which could be attributed to its phenolic hydroxyl group and conjugated aromatic system. Further investigations are underway to explore its potential as a therapeutic agent in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In conclusion, 3,5-Dimethyl-4-(E)-Phenyldiazenylphenol is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity make it an invaluable tool in coordination chemistry, materials science, and biotechnology. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.